Cas no 2418663-60-0 ((9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate
• CAS No: 2418663-60-0
• MF: C₂₇H₂₄INO₂
• MW: 521.389439582825
• CID: 5676195
• PubChem ID: 165772927
• Update Time: 2025-06-03

(9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26631981
• 2418663-60-0
• (9H-fluoren-9-yl)methyl N-[(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methyl]carbamate
• (9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate

• Inchi： 1S/C27H24INO2/c1-5-19-16(2)24(18(4)26(28)17(19)3)14-29-27(30)31-15-25-22-12-8-6-10-20(22)21-11-7-9-13-23(21)25/h1,6-13,25H,14-15H2,2-4H3,(H,29,30)
• InChI Key： PHBJBYMQGVRDEG-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C#C)C(C)=C(C=1C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 521.08518g/mol
• Monoisotopic Mass: 521.08518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate (CAS No. 2418663-60-0)

The compound (9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate, identified by its CAS No. 2418663-60-0, is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This molecule features a unique combination of functional groups, including a fluorenylmethyl (Fmoc) protecting group, an ethynyl moiety, and an iodo substituent, making it a versatile intermediate for advanced chemical transformations. Its structural complexity and reactivity have garnered attention in fields such as peptide synthesis, click chemistry, and drug discovery.

In recent years, the demand for Fmoc-protected intermediates like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected building blocks" or "iodo-aryl compounds for cross-coupling" to streamline their workflows. The presence of the ethynyl group in this molecule also aligns with the growing interest in click chemistry applications, particularly in bioconjugation and materials science. These trends underscore the compound's utility in cutting-edge research.

From a synthetic perspective, the iodo and ethynyl functionalities in CAS No. 2418663-60-0 enable diverse reactivity patterns. The iodo group facilitates palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki couplings), while the ethynyl group serves as a handle for azide-alkyne cycloadditions. Such properties make this compound a valuable tool for constructing complex molecular architectures, a topic frequently queried in organic chemistry forums and academic databases.

Another area of interest is the compound's potential in proteomics and biomarker discovery. The Fmoc group is widely used in peptide synthesis due to its stability under basic conditions and ease of removal with piperidine. This aligns with frequent searches for "Fmoc deprotection methods" or "peptide modification strategies." Additionally, the trimethylphenyl core contributes to enhanced solubility and steric control, addressing common challenges in small-molecule drug development.

Storage and handling of CAS No. 2418663-60-0 require attention to its light-sensitive iodo group and the stability of the ethynyl moiety. Best practices include storage under inert atmospheres and protection from UV exposure, topics often explored in chemical safety guidelines. Researchers also inquire about "spectroscopic characterization of iodo-aryl compounds" or "HPLC purification of Fmoc derivatives," reflecting the compound's analytical complexity.

In summary, (9H-fluoren-9-yl)methyl N-(3-ethynyl-5-iodo-2,4,6-trimethylphenyl)methylcarbamate represents a multifaceted tool for synthetic chemists and pharmaceutical scientists. Its integration into high-throughput screening libraries and bioconjugation platforms highlights its enduring relevance. As the scientific community continues to explore "new Fmoc-based protecting groups" and "iodo-aryl coupling partners," this compound remains at the forefront of innovation in molecular design.